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The table below summarizes the key data found for RTI-111-d3:

Aspect Details

Chemical Name RTI-111-d3; RTI 4229-111-d3 [1]

Molecular Formula C₁₆H₂₀Cl₃NO₂ [1]

Molecular Weight 364.6945 g/mol [1]

Chemical Structure Deuterated analog of Dichloropane (RTI-111) [1] [2]

Primary Research Use Cocaine receptor binding ligand; used in studies on drug addiction [3] [4] [5]

Legal/Handling Note Classified as a drug of abuse and a controlled substance [3]

Available Quantities 1mg to 10mg, with prices ranging from $460 to $2200 [1]

Proposed General Protocol for Handling and Storage

In the absence of specific data for RTI-111-d3, the following protocol outlines standard best practices for

handling stable, deuterated research chemicals like this one. You must verify these steps with your

institution's safety office and any accompanying manufacturer documentation.

1. Safety and Handling Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves, a lab

coat, and safety goggles when handling the compound.
Engineering Controls: Handle the substance within a certified chemical fume hood to prevent

inhalation or exposure to airborne particulates.
Administrative Controls: Maintain a logbook for usage, including date, user, amount weighed, and

purpose. Due to its status as a drug of abuse [3], ensure strict inventory control and secure storage in
compliance with all local and federal regulations.

2. Storage Conditions As no specific storage temperature is listed, the following conditions are

recommended based on the compound's properties and standard practices for stable organic molecules. The

workflow below outlines the decision process for establishing these conditions.

Determine Storage for RTI-111-d3

No specific data available
in search results

Apply Standard Practices
for Stable Organic Compounds

Property: Deuterated Analog
Likely stable at low temps

Property: Hydrochloride Salt
Hygroscopic potential

Recommendation: Store at -20°C
Protect from moisture

Suggests Suggests

Primary Goal: Maintain
Long-Term Stability & Purity
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3. Experimental Protocol for In Vitro Binding Assay

This protocol is adapted from the general research use of RTI-111 as a cocaine receptor binding ligand [3]

[5].

Principle: This experiment assesses the binding affinity of RTI-111-d3 to monoamine transporters
(DAT, NET, SERT) in brain tissue homogenates, using radioactive ligands for competition.

Materials:
RTI-111-d3 (prepare fresh stock solution in appropriate solvent like DMSO or buffer)

Rat brain membrane preparation (e.g., from striatum for DAT)
Radioligand (e.g., [³H]WIN 35,428 for DAT)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl and 5 mM KCl)
Glass fiber filters

Cell harvester
Scintillation counter

Method:
Membrane Preparation: Thaw brain membrane preparation on ice. Homogenize in ice-cold

assay buffer and centrifuge. Resuspend the pellet in fresh buffer to a desired protein
concentration.

Incubation: In duplicate or triplicate tubes, add:
Assay buffer (to a final volume of 500 μL)

A fixed concentration of the radioligand (e.g., 5 nM [³H]WIN 35,428)
Increasing concentrations of RTI-111-d3 (e.g., from 10⁻¹¹ M to 10⁻⁶ M) for a competition

curve.
Start the reaction by adding the membrane preparation (e.g., 100 μg of protein).

Control Tubes: Include tubes for total binding (radioligand + membranes) and nonspecific
binding (radioligand + membranes + high concentration of unlabeled competitor, e.g., 10 μM

cocaine).
Incubation: Incubate the tubes for a predetermined time at a specific temperature (e.g., 60-90

minutes at 4°C).
Separation and Quantification: Terminate the reaction by rapid vacuum filtration through

glass fiber filters pre-soaked in buffer to separate bound from free radioligand. Wash the filters
several times with ice-cold buffer. Transfer filters to scintillation vials, add cocktail, and measure

bound radioactivity using a scintillation counter.
Data Analysis: Calculate specific binding by subtracting nonspecific binding from total binding. Use

nonlinear regression analysis to determine the IC₅₀ value (concentration that inhibits 50% of specific
binding) for RTI-111-d3.
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Critical Information Gaps and Next Steps

The major gap is the lack of explicit storage condition data. To complete your application notes, I suggest

you:

Contact Suppliers Directly: Reach out to the manufacturers listed in the search results, such as

Chemsky International or Santa Cruz Biotechnology [3], to request a Safety Data Sheet (SDS) or
technical data sheet for RTI-111-d3, which should contain official storage recommendations.

Consult Scientific Literature: Search specialized databases for peer-reviewed articles that have
used RTI-111-d3, as their methods sections may specify storage conditions.

Apply Analogous Data: In the interim, use the storage conditions recommended for the non-
deuterated parent compound, Dichloropane (RTI-111), with the understanding that deuterated

analogs often have similar or improved stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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